Cas no 2826-04-2 (Estra-1,3,5(10),6-tetraen-17-one,3-methoxy-1-methyl- (7CI,8CI,9CI))

• Product name: Estra-1,3,5(10),6-tetraen-17-one,3-methoxy-1-methyl- (7CI,8CI,9CI)
• CAS No: 2826-04-2
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 289800
• PubChem ID: 247750

Estra-1,3,5(10),6-tetraen-17-one,3-methoxy-1-methyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),6-tetraen-17-one,3-methoxy-1-methyl- (7CI,8CI,9CI)
• 2826-04-2
• NSC63016
• NSC-63016

• Inchi： InChI=1S/C20H24O2/c1-12-10-14(22-3)11-13-4-5-15-16(19(12)13)8-9-20(2)17(15)6-7-18(20)21/h4-5,10-11,15-17H,6-9H2,1-3H3
• InChI Key： ODMMIYCXIKSEIR-UHFFFAOYSA-N
• SMILES： COC1=CC(C)=C2C3CCC4(C(CCC4C3C=CC2=C1)=O)C

Computed Properties

• Exact Mass: 296.17772
• Monoisotopic Mass: 296.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 26.3